molecular formula C8H15Cl2N3 B2431656 7-Methyl-1,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine dihydrochloride CAS No. 2137619-40-8

7-Methyl-1,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine dihydrochloride

Cat. No. B2431656
CAS RN: 2137619-40-8
M. Wt: 224.13
InChI Key: NEKUZZDBUWVHHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Methyl-1,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine dihydrochloride is a chemical compound with potential applications in scientific research. This compound is a bicyclic heterocycle that can be synthesized using various methods. The synthesis of this compound is of great interest to researchers due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Structure

  • The synthesis of a similar compound, 1-benzyl-3-(4-chlorophenyl)-1,4,5,6,7,8-hexahydropyrazolo[3,4-d]azepine, has been described, using a regioselective assembly of a pyrazole ring fused to an azepine ring. This process involves palladium coupling and selective alkylation (Dvorak et al., 2021).
  • Research on a structurally related compound, 1-methyl-1,4,5,6,7,8-hexahydropyrazolo[4,3-b]azepin-5-ones, highlights the Beckmann rearrangement and Schmidt reactions in its synthesis (Bardakos & Sucrow, 1976).

Pharmacological Potential

  • 4-methyl-6H-pyrazolo(3,4-b)azepin-7-ones, which share a similar chemical structure, have demonstrated significant anti-inflammatory and analgesic effects in animal models (Sharma & Lynch, 1979).

Other Research Applications

  • The synthesis of 3-aryl-5H-pyrrolo[1,2-a]imidazole and 5H-imidazo[1,2-a]azepine quaternary salts, related to the compound , has been achieved, showing potential antibacterial and antifungal activities (Demchenko et al., 2021).
  • The development of a dual antagonist related to 7-Methyl-1,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine dihydrochloride, with implications in serotonin receptor antagonism, has been documented (LiangJimmy et al., 2011).

properties

IUPAC Name

7-methyl-1,4,5,6,7,8-hexahydropyrazolo[4,3-c]azepine;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H13N3.2ClH/c1-6-2-8-7(4-9-3-6)5-10-11-8;;/h5-6,9H,2-4H2,1H3,(H,10,11);2*1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NEKUZZDBUWVHHY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC2=C(CNC1)C=NN2.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15Cl2N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

224.13 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

7-methyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine dihydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.